![molecular formula C12H13NO6S B2634978 6-(ethanesulfonyl)-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid CAS No. 1022486-21-0](/img/structure/B2634978.png)
6-(ethanesulfonyl)-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-(ethanesulfonyl)-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid” is a complex organic molecule. It contains an ethanesulfonyl group, a benzoxazine ring, and a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzoxazine ring, which is a heterocyclic compound containing a benzene ring fused to an oxazine ring. The ethanesulfonyl group would be attached to one of the carbon atoms on the benzoxazine ring, and the carboxylic acid group would be attached to another carbon atom on the ring .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in its structure. The benzoxazine ring might undergo reactions typical for aromatic compounds, while the ethanesulfonyl and carboxylic acid groups might participate in various substitution, addition, or elimination reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, the presence of the polar carboxylic acid and ethanesulfonyl groups might increase its solubility in polar solvents .Scientific Research Applications
Hydrometallurgy
The compound’s ethanesulfonyl group is similar to methanesulfonic acid (MSA), which has been used in hydrometallurgy . MSA is a strong acid that is stable against chemical oxidation and reduction, and it has a high solubility of its salts in water . These properties make it attractive for the development of new circular flowsheets in hydrometallurgy .
Catalyst for Alkylation and Polymerization
Ethanesulfonic acid, which is structurally similar to the ethanesulfonyl group in the compound, is used as a catalyst for alkylation, polymerization, and other reactions . It’s possible that the compound could have similar applications.
Preparation of Ethanesulfonic Acid Ethyl Ester
Ethanesulfonic acid reacts with triethoxymethane to prepare ethanesulfonic acid ethyl ester . The compound, with its ethanesulfonyl group, might be used in a similar way.
Electrically Insulating Coatings
Benzoxazine-modified polyurethanes with pendant carboxylic acid moieties have potential as organic coatings with enhanced thermal stability and electrical insulation properties . Given the presence of a benzoxazine ring in the compound, it could potentially be used in similar applications.
Medicinal Applications
Benzoxazine and benzoxazinone compounds are reported to exhibit many useful pharmacological properties including anti-inflammatory, analgesic, antifungal, neuroprotective, and antibacterial activities . The compound, with its benzoxazine ring, might have similar medicinal applications.
Synthesis of Newer Benzoxazine Derivatives
The compound could potentially be used as a starting point for the synthesis of newer benzoxazine derivatives that could be found to be better drugs with lesser toxicity .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-ethylsulfonyl-2-methyl-3-oxo-4H-1,4-benzoxazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO6S/c1-3-20(17,18)7-4-5-9-8(6-7)13-10(14)12(2,19-9)11(15)16/h4-6H,3H2,1-2H3,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSIDDOCGWSBVLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC2=C(C=C1)OC(C(=O)N2)(C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(ethanesulfonyl)-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.